Cas no 686772-91-8 (2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)
2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
- EU-0022218
- F0579-0498
- 2-((2-chlorobenzyl)thio)-3-(4-ethoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
- 686772-91-8
- 2-[(2-chlorophenyl)methylsulfanyl]-3-(4-ethoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
- 2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
- AKOS024585006
-
- Inchi: 1S/C21H19ClN2O2S2/c1-2-26-16-9-7-15(8-10-16)24-20(25)19-18(11-12-27-19)23-21(24)28-13-14-5-3-4-6-17(14)22/h3-10H,2,11-13H2,1H3
- InChI Key: QHUZJUPFTFKSGY-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CSC1=NC2=C(C(N1C1C=CC(=CC=1)OCC)=O)SCC2
Computed Properties
- Exact Mass: 430.0576479g/mol
- Monoisotopic Mass: 430.0576479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 92.5Ų
2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0579-0498-2μmol |
2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686772-91-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0579-0498-5μmol |
2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686772-91-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0579-0498-10μmol |
2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686772-91-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0579-0498-20μmol |
2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686772-91-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0579-0498-1mg |
2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686772-91-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0579-0498-2mg |
2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686772-91-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0579-0498-3mg |
2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686772-91-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0579-0498-4mg |
2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686772-91-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0579-0498-5mg |
2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686772-91-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0579-0498-10mg |
2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one |
686772-91-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
Introduction to 2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 686772-91-8)
2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one, with the CAS number 686772-91-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.
The molecular structure of 2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is characterized by a central thienopyrimidine core linked to a 2-chlorophenylmethylsulfanyl group and a 4-ethoxyphenyl substituent. The presence of these functional groups imparts specific chemical and biological properties that make this compound a promising candidate for further research and development in drug discovery.
Recent studies have highlighted the potential of thienopyrimidines as potent inhibitors of various kinases, which are key enzymes involved in cell signaling pathways. Kinase inhibitors have shown significant promise in the treatment of cancer and other diseases characterized by aberrant cell proliferation. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one exhibited selective inhibition of the Aurora A kinase, a serine/threonine kinase that plays a crucial role in mitosis and is often overexpressed in various types of cancer.
The mechanism of action of 2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one involves binding to the ATP-binding site of Aurora A kinase, thereby preventing its activation and downstream signaling. This selective inhibition can lead to cell cycle arrest and apoptosis in cancer cells without significantly affecting normal cells. The high selectivity and potency of this compound make it an attractive lead for the development of novel anticancer agents.
In addition to its antitumor activity, 2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one has also shown promising results in preclinical studies for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Thienopyrimidines have been reported to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). A study published in Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that 2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one effectively reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.
The pharmacokinetic properties of 2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one have also been investigated to ensure its suitability for therapeutic applications. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability. These properties are crucial for ensuring that the drug reaches its target site at effective concentrations without being rapidly metabolized or excreted from the body.
To further enhance the therapeutic potential of 2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one, researchers are exploring various strategies such as prodrug design and nanoparticle-based delivery systems. Prodrugs can improve the solubility and permeability of the compound, while nanoparticle delivery can enhance its targeting specificity and reduce systemic toxicity.
In conclusion, 2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 686772-91-8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an inhibitor of Aurora A kinase and its anti-inflammatory properties make it a valuable candidate for further research and development in the field of medicinal chemistry. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic applications.
686772-91-8 (2-{(2-chlorophenyl)methylsulfanyl}-3-(4-ethoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)